Cas no 88-12-0 (1-ethenylpyrrolidin-2-one)

1-Ethenylpyrrolidin-2-one is a versatile intermediate for the production of various pharmaceuticals and fine chemicals. Its key advantages lie in its high reactivity, facilitating efficient coupling reactions, and its ability to serve as a precursor to valuable compounds, offering a streamlined synthesis route with improved yields.
1-ethenylpyrrolidin-2-one structure
1-ethenylpyrrolidin-2-one structure
Product Name:1-ethenylpyrrolidin-2-one
CAS No:88-12-0
MF:C6H9NO
MW:111.141761541367
MDL:MFCD00003197
CID:34451
PubChem ID:6917
Update Time:2025-08-25

1-ethenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Vinylpyrrolidin-2-one
    • NVP
    • 1-Vinyl-2-pyrrolidinone
    • Vinylpyrrolidoneopticalgrade
    • N-Vinylbutyrolactam~N-Vinyl-2-pyrrolidone
    • Vinylpyrrolidone
    • N-Vinylbutyrolactam
    • N-Vinyl-2-pyrrolidone
    • 1-Vinyl-2-pyrrolidone (stabilized with N,N'-Di-sec-butyl-p-phenylenediamine)
    • 1-Vinyl-2-pyrrolidone
    • 1-Ethenylpyrrolidin-2-one ；1-Vinylpyrrolidin-2-one
    • 1-Vinyl-2-pyrrolidin
    • 1-Vinyl-2-pyrrolidone (stabilized with sodiuM hydroxide )
    • n-Vinyl-2-pyrolidone
    • N-Vinyl-2-Pyrrolidinone
    • N-Vinylpyrrolidone
    • 2-Pyrrolidinone, 1-ethenyl-
    • POLYVINYLPYRROLIDONE
    • N-Vinylpyrrolidinone
    • 1-Vinylpyrrolidone
    • Pvpp
    • 1-ethenylpyrrolidin-2-one
    • Vinylbutyrolactam
    • Povidone
    • Plasdone
    • Vinylpyrrolidinone
    • Polyvidone
    • Luviskol
    • Protagent
    • Periston
    • Kollidon
    • Bolinan
    • 1-Vinylpyrrolidinone
    • Vinyl-2-pyrrolidone
    • Polyplasdone XL
    • Polyclar AT
    • V-Pyrol
    • Neocompensan
    • Plasmosan
    • N-vinyrrolidone
    • 1-Ethenyl-2-pyrrolidinone (ACI)
    • 2-Pyrrolidinone, 1-vinyl- (7CI, 8CI)
    • Aronix M 150
    • MAK 706
    • N-V 2RC
    • N-Vinylpyrrolin-2-one
    • N-VP
    • NSC 10222
    • NSC 683040
    • NVP 300
    • V-Pyro 4RC
    • V-Pyrol RC
    • 1-Vinyl-2-pyrrolidinone,99.5%
    • MDL： MFCD00003197
    • Inchi： 1S/C6H9NO/c1-2-7-5-3-4-6(7)8/h2H,1,3-5H2
    • InChI Key： WHNWPMSKXPGLAX-UHFFFAOYSA-N
    • SMILES： O=C1CCCN1C=C
    • BRN： 110513

Computed Properties

  • Exact Mass: 111.06800
  • Monoisotopic Mass: 111.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.4
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.04 g/mL at 25 °C(lit.)
  • Melting Point: 13-14 ºC
  • Boiling Point: 92-95 °C/11 mmHg(lit.)
  • Flash Point: Fahrenheit: 203 ° f
    Celsius: 95 ° c
  • Refractive Index: n20/D 1.512(lit.)
  • PH: 9-10 (100g/l, H2O, 20℃)
  • Solubility: 52.1g/l soluble
  • Water Partition Coefficient: miscible
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 20.31000
  • LogP: 0.69020
  • Solubility: It is miscible with water, ethanol, ether and other organic solvents, and is easy to copolymerize with other ethylene compounds.
  • Sensitiveness: Sensitive to light and heat
  • Merck: 14,7697
  • Vapor Pressure: 0.1 mmHg ( 24 °C)

1-ethenylpyrrolidin-2-one Security Information

  • Symbol: GHS05 GHS06 GHS08
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H302,H311,H318,H332,H335,H351,H373
  • Warning Statement： P261,P280,P305+P351+P338,P312
  • Hazardous Material transportation number：UN 2810 6.1/PG 3
  • WGK Germany：1
  • Hazard Category Code： 20/21/22-37-40-41-48/20
  • Safety Instruction： S26-S36/37/39
  • RTECS：UY6107000
  • Hazardous Material Identification： Xn
  • HazardClass：6.1
  • PackingGroup：III
  • Explosive Limit：1.4-10%(V)
  • Storage Condition：0-10°C
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22; R37; R40; R41; R48/20

1-ethenylpyrrolidin-2-one Customs Data

  • HS CODE：29337900
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-ethenylpyrrolidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
V3409-5G
1-ethenylpyrrolidin-2-one
 88-12-0 99%
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 ¥591.57 2023-11-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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 88-12-0 99%，100ppm NaOH
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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1-ethenylpyrrolidin-2-one
 88-12-0 99%，100ppm NaOH
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YAN FENG KE JI （ BEI JING ） Co., Ltd.
H61669-25g
1-ethenylpyrrolidin-2-one
 88-12-0 99%
25g
 ¥48 2023-09-19

1-ethenylpyrrolidin-2-one Production Method

Production Method 1

88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Toluene ;  12 h, 110 °C; 110 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
A Photochemical Two-Step Formal [5+2] Cycloaddition: A Condensation-Ring-Expansion Approach to Substituted Azepanes
Thullen, Scott M.; et al, Synlett, 2017, 28(20), 2755-2758

Production Method 2

88-12-0 88-12-0
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  10 - 24 h, reflux; reflux → 25 °C
Reference
TFA-catalyzed C-N bond activation of enamides with indoles: efficient synthesis of 3,3-bisindolylpropanoates and other bisindolylalkanes
Xu, Hai-Yan; et al, Tetrahedron, 2013, 69(5), 1600-1605

Production Method 3

96-49-1 96-49-1
88-12-0 88-12-0
Reaction Conditions
1.1 Catalysts: Potassium silicon oxide
Reference
One-step preparation of tertiary N-vinylamines from secondary amines and catalysts for it
, Japan, , ,

Production Method 4

51333-90-5 51333-90-5
88-12-0 88-12-0
Reaction Conditions
Reference
Preparatory method for 1-vinyl-2-pyrrolidinone
Puetzer, Bruno; et al, Journal of the American Chemical Society, 1952, 74, 4959-60

Production Method 5

88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Disodium phosphate ,  Palladium chloride Solvents: 1,2-Dimethoxyethane ;  16 h, pH 1, 65 °C
Reference
Formation of vinyl substituted nitrogen compounds by reaction of olefin-PdCl2 complexes with amines
Anonymous, IP.com Journal, 2012, 12,

Production Method 6

88-12-0 88-12-0
Reaction Conditions
Reference
Separation of pyrrolidones, γ-butyrolactone, and 1,4-butanediol by capillary gas chromatography
Orav, A.; et al, Eesti NSV Teaduste Akadeemia Toimetised, 1988, 37(4), 259-63

Production Method 7

88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  10 - 24 h, reflux
Reference
Enantioselective access to chiral aliphatic amines and alcohols via Ni-catalyzed hydroalkylations
Wang, Shan; et al, Nature Communications, 2021, 12(1),

Production Method 8

19853-24-8 19853-24-8
88-12-0 88-12-0
Reaction Conditions
1.1 Catalysts: Lithium phosphorus silicon oxide
Reference
Preparation of N-vinyl compounds as monomers
, Japan, , ,

Production Method 9

88-12-0 88-12-0
Reaction Conditions
1.1 Catalysts: (SP-4-2)-(4,7-Diphenyl-1,10-phenanthroline-κN1,κN10)bis(2,2,2-trifluoroacetato-κ… ;  3.5 h, 75 °C
Reference
Formation of Enamides via Palladium(II)-Catalyzed Vinyl Transfer from Vinyl Ethers to Nitrogen Nucleophiles
Brice, Jodie L.; et al, Organic Letters, 2004, 6(11), 1845-1848

Production Method 10

2768-02-7 2768-02-7
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Oxygen Catalysts: Tetrabutylammonium fluoride ,  (OC-6-12)-Dichlorotetrakis(N,N-dimethyl-4-pyridinamine-κN1)copper Solvents: 1,2-Dichloroethane ;  15 h, rt
Reference
CuF2/DMAP-Catalyzed N-Vinylation: Scope and Mechanistic Study
Mondal, Krishanu; et al, Organic Letters, 2023, 25(8), 1235-1240

Production Method 11

7383-80-4 7383-80-4
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Silver oxide (Ag2O) Solvents: Methanol
Reference
Preparatory method for 1-vinyl-2-pyrrolidinone
Puetzer, Bruno; et al, Journal of the American Chemical Society, 1952, 74, 4959-60

Production Method 12

13162-05-5 13162-05-5
54771-24-3 54771-24-3
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran ;  30 min, 0 - 5 °C; 1 h, 0 - 5 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  30 min, 0 - 5 °C
Reference
Facile Preparation of N-Vinylisobutyramide and N-Vinyl-2-pyrrolidinone
Tu, Siyu; et al, Organic Process Research & Development, 2015, 19(12), 2045-2049

Production Method 13

1779-49-3 1779-49-3
40321-44-6 40321-44-6
88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ;  3 h, rt
Reference
Photocatalytic Modular Cyanoalkylamination of Alkenes Involving Two Different Iminyl Radicals
Jiang, Yu-Shi; et al, Organic Letters, 2022, 24(43), 8019-8024

Production Method 14

88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: N,N-Dimethylethylenediamine ,  Cuprous iodide Solvents: Toluene ;  110 °C
Reference
Photo-induced two-carbon ring expansion of N-alkenyl lactams and N-alkenyl/phenyl benzoazetinones
Xie, Fayang; et al, Organic Chemistry Frontiers, 2023, 10(4), 928-935

Production Method 15

88-12-0 88-12-0
Reaction Conditions
1.1 Reagents: Ammonia
2.1 Reagents: Potassium hydroxide
Reference
Making more from bio-based platforms: life cycle assessment and techno-economic analysis of N-vinyl-2-pyrrolidone from succinic acid
Haus, Moritz O.; et al, Green Chemistry, 2022, 24(17), 6671-6684

Production Method 16

88-12-0 88-12-0
Reaction Conditions
Reference
Separation of pyrrolidones, γ-butyrolactone, and 1,4-butanediol by capillary gas chromatography
Orav, A.; et al, Eesti NSV Teaduste Akadeemia Toimetised, 1988, 37(4), 259-63

1-ethenylpyrrolidin-2-one Raw materials

1-ethenylpyrrolidin-2-one Preparation Products

1-ethenylpyrrolidin-2-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88-12-0)N-Vinyl-2-pyrrolidone
Order Number:sfd7460
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88-12-0)N-Vinyl-2-pyrrolidone
Order Number:LE3948;LE13281348;LE18401
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com

1-ethenylpyrrolidin-2-one Spectrogram

GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

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88-12-0 (1-ethenylpyrrolidin-2-one) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:88-12-0)N-Vinyl-2-pyrrolidone
sfd7460
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:88-12-0)N-Vinyl-2-pyrrolidone
LE3948;LE13281348;LE18401
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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